N-ethyl-5-{[2-(3-phenylpropyl)-4-morpholinyl]carbonyl}-2-pyrimidinamine

• IUPAC Name: [2-(ethylamino)pyrimidin-5-yl]-[2-(3-phenylpropyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C20H26N4O2/c1-2-21-20-22-13-17(14-23-20)19(25)24-11-12-26-18(15-24)10-6-9-16-7-4-3-5-8-16/h3-5,7-8,13-14,18H,2,6,9-12,15H2,1H3,(H,21,22,23)
• InChI Key: MNZMPPFDNOBLBG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C=N1)C(=O)N2CCOC(C2)CCCC3=CC=CC=C3
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

N-ethyl-5-{[2-(3-phenylpropyl)-4-morpholinyl]carbonyl}-2-pyrimidinamine is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is also known as EPPIC and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of EPPIC involves its interaction with sigma-1 receptors. It has been found to bind to these receptors with high affinity, leading to changes in their activity. The exact mechanism by which EPPIC modulates sigma-1 receptor activity is still under investigation.
Biochemical and Physiological Effects:
EPPIC has been found to have a wide range of biochemical and physiological effects. It has been shown to modulate neuronal activity, leading to changes in behavior and cognition. EPPIC has also been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and neuroinflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using EPPIC in lab experiments is its high affinity for sigma-1 receptors. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, one of the limitations of using EPPIC is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on EPPIC. One potential area of investigation is its potential therapeutic applications for the treatment of neuroinflammatory disorders and chronic pain. Another area of interest is the role of sigma-1 receptors in various physiological processes, and how EPPIC can be used to study these processes. Additionally, further research is needed to fully understand the mechanism of action of EPPIC and its interactions with sigma-1 receptors.

Synthesis Methods

The synthesis of EPPIC involves several steps, including the reaction of N-ethyl-2-pyrimidinamine with 3-phenylpropyl bromide to form N-ethyl-5-(3-phenylpropyl)-2-pyrimidinamine. This compound is then reacted with morpholine and phosgene to form N-ethyl-5-{[2-(3-phenylpropyl)-4-morpholinyl]carbonyl}-2-pyrimidinamine. The final product is purified using column chromatography.

Scientific Research Applications

EPPIC has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for sigma-1 receptors, which are involved in various physiological processes, including neurotransmission, ion channel regulation, and cell survival. EPPIC has been shown to modulate the activity of sigma-1 receptors, leading to changes in neuronal activity and behavior.